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Compound of Interest

Compound Name: Isopropyl glycolate

Cat. No.: B1293520 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of the key physical properties of a range of

glycolate esters. Understanding these properties is crucial for researchers and professionals

involved in drug development, formulation, and chemical synthesis, as they influence factors

such as solubility, stability, and delivery of active pharmaceutical ingredients. The data

presented herein is supported by established experimental protocols, ensuring reliability and

reproducibility.

Physical Property Comparison
The following table summarizes the key physical properties of selected glycolate esters. These

esters are commonly used as solvents, intermediates, and prodrug moieties in various scientific

and industrial applications.
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Property
Methyl
Glycolate

Ethyl
Glycolate

Propyl
Glycolate

Isopropyl
Glycolate

Butyl
Glycolate

Molecular

Formula
C₃H₆O₃ C₄H₈O₃ C₅H₁₀O₃ C₅H₁₀O₃ C₆H₁₂O₃

Molecular

Weight (

g/mol )

90.08 104.10[1] 118.13 118.13[2] 132.16

Boiling Point

(°C)
149-151[3][4] 158-159[5] 176

159.3

(Predicted)[6]
186-200

Density (g/mL

at 20-25°C)

1.167 at

25°C[3][4]

1.1 at 25°C[5]

[7]
1.059

1.050

(Predicted)[6]
1.02

Refractive

Index

(n_D^20)

1.417[3][4] 1.419[5][7] 1.421 1.420[2] 1.424

Viscosity

(mPa·s at

20°C)

Estimated:

~2-3

Estimated:

~2-4

Estimated:

~3-5

Estimated:

~3-5
4.6

Solubility in

Water
Miscible[3]

Very

Soluble[5]
Soluble

Slightly

Soluble[6]

Sparingly

Soluble

Note: Experimental viscosity values for methyl, ethyl, propyl, and isopropyl glycolate are not

readily available in the reviewed literature. The provided values are estimations based on

Quantitative Structure-Property Relationship (QSPR) models which correlate molecular

structures with physical properties.[8][9][10][11][12]

Experimental Protocols
The following are detailed methodologies for the key experiments cited in this guide.

Adherence to these standardized procedures is essential for obtaining accurate and

comparable data.

Boiling Point Determination (Thiele Tube Method)
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The boiling point of the glycolate esters can be accurately determined using the Thiele tube

method, a simple and efficient technique for small sample volumes.

Apparatus Setup: A small amount of the liquid ester is placed in a fusion tube, and a capillary

tube, sealed at one end, is inverted and placed inside the fusion tube. This assembly is then

attached to a thermometer. The entire setup is immersed in a Thiele tube containing a high-

boiling point liquid (e.g., mineral oil).

Heating: The side arm of the Thiele tube is gently heated, allowing for uniform heat

distribution via convection currents.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. Heating is continued until a steady stream of bubbles is observed.

Measurement: The heat source is then removed. The boiling point is the temperature at

which the liquid just begins to enter the capillary tube.

Density Measurement (Pycnometer Method)
A pycnometer, or specific gravity bottle, is used for the precise determination of liquid density.

Preparation: The pycnometer is thoroughly cleaned, dried, and its empty weight is accurately

measured.

Sample Filling: The pycnometer is filled with the glycolate ester, ensuring no air bubbles are

trapped. The stopper, which has a fine capillary, is inserted, allowing excess liquid to be

expelled.

Weighing: The exterior of the pycnometer is carefully dried, and the filled pycnometer is

weighed.

Calculation: The mass of the ester is determined by subtracting the empty weight from the

filled weight. The density is then calculated by dividing the mass of the ester by the known

volume of the pycnometer.

Refractive Index Measurement (Abbe Refractometer)
The Abbe refractometer is a standard instrument for measuring the refractive index of liquids.
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Calibration: The instrument is calibrated using a standard liquid with a known refractive

index, typically distilled water.

Sample Application: A few drops of the glycolate ester are placed on the surface of the prism.

Measurement: The prism is closed, and the light source is adjusted. The user looks through

the eyepiece and adjusts the controls to bring the boundary line between the light and dark

fields into sharp focus at the center of the crosshairs.

Reading: The refractive index is then read directly from the instrument's scale.

Viscosity Determination (ASTM D445)
The kinematic viscosity of the glycolate esters can be determined following the ASTM D445

standard test method.

Apparatus: A calibrated glass capillary viscometer is used, placed in a constant temperature

bath.

Procedure: A specific volume of the liquid ester is introduced into the viscometer. The time

taken for the liquid to flow under gravity between two marked points on the capillary is

measured.

Calculation: The kinematic viscosity is calculated by multiplying the measured flow time by

the calibration constant of the viscometer. The dynamic viscosity can then be calculated by

multiplying the kinematic viscosity by the density of the liquid.

Visualization of a Relevant Biological Process
In the context of drug development, glycolate esters are often utilized as prodrugs to enhance

the delivery and bioavailability of a parent drug. A common activation pathway for these

prodrugs is enzymatic hydrolysis in the body. The following diagram illustrates this process.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293520?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Glycolate Ester Prodrug Enzymatic Action

Hydrolysis Products

Parent Drug-O-CO-CH2OH Esterase (in Plasma)
Hydrolysis

Active Parent Drug

Glycolic Acid

Click to download full resolution via product page

Caption: Enzymatic hydrolysis of a glycolate ester prodrug.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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